4-(4-Chloro-phenyl)-3-methyl-piperidin-4-ol

• Molecular Formula: C12H16ClNO
• Molecular Weight: 225.71 g/mol
• IUPAC Name: 4-(4-chlorophenyl)-3-methylpiperidin-4-ol
• InChI: InChI=1S/C12H16ClNO/c1-9-8-14-7-6-12(9,15)10-2-4-11(13)5-3-10/h2-5,9,14-15H,6-8H2,1H3
• InChI Key: NCPDIORJCOFBTD-UHFFFAOYSA-N
• Canonical SMILES: CC1CNCCC1(C2=CC=C(C=C2)Cl)O

Description

4-(4-Chloro-phenyl)-3-methyl-piperidin-4-ol is a useful research compound. Its molecular formula is C12H16ClNO and its molecular weight is 225.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-(4-Chloro-phenyl)-4-hydroxy-3-methyl-piperidine-1-carboxylic acid tert-butyl ester (1.5 g, 4.6 mmol) in dichloromethane (40 mL) at about 0° C. was added trifluoroacetic acid (10 mL). The solution was stirred for about 2 hours. The solvent was evaporated and the residue was dissolved in ethyl acetate. The solution was neutralized with saturated sodium bicarbonate, and washed with brine and dried over magnesium sulfate. The solvent was removed to give a yellow solid. No purification was needed.